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Compound of Interest

Compound Name: 4-Methylanisole

Cat. No.: B047524 Get Quote

The safe and compliant disposal of 4-Methylanisole is a critical aspect of laboratory safety and

environmental responsibility. This guide provides detailed procedures for researchers,

scientists, and drug development professionals to manage 4-Methylanisole waste, ensuring

adherence to safety protocols and regulatory requirements.

Immediate Safety and Handling Precautions
4-Methylanisole is a flammable liquid and is considered a hazardous substance.[1][2][3][4] It is

harmful if swallowed, causes skin irritation, and is detrimental to aquatic life with long-lasting

effects.[2][3][5] Therefore, strict adherence to safety protocols is mandatory during handling

and disposal.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or chemical goggles.

Hand Protection: Use appropriate chemical-resistant gloves.

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: In case of inadequate ventilation, use a NIOSH-approved respirator.

Handling:

Work in a well-ventilated area, preferably a fume hood.
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Keep away from heat, sparks, open flames, and other ignition sources.[5][6]

Ground and bond containers when transferring material to prevent static discharge.[6]

Use spark-proof tools and explosion-proof equipment.[1][5][6]

Avoid contact with strong oxidizing agents.[1][6]

Quantitative Data Summary
The following table summarizes key quantitative data for 4-Methylanisole, essential for its safe

handling and disposal.

Property Value

CAS Number 104-93-8

EPA Hazardous Waste No. D001 (Ignitability)[1]

Oral (rat) LD50 1920 mg/kg[1]

Flash Point 53 °C

Boiling Point 174 °C

Melting Point -31.99 °C

Fish LC50 (96 h) >46 mg/l (Leuciscus idus)[1]

Daphnia EC50 (48 h) 44.2 mg/l[1]

Step-by-Step Disposal Procedures
Disposal of 4-Methylanisole must comply with all local, state, and federal regulations.[1][2]

Never dispose of 4-Methylanisole down the drain or in regular trash.[1][4][5]

For Unused or Contaminated 4-Methylanisole:

Waste Identification: Label the waste container clearly as "Hazardous Waste: 4-
Methylanisole, Flammable Liquid, UN1993".
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Containerization:

Use a dedicated, leak-proof, and properly labeled container.

Keep the container tightly closed and store it in a designated hazardous waste

accumulation area.

Ensure the storage area is cool, dry, and well-ventilated, away from incompatible

materials.[6]

Licensed Disposal: Arrange for pickup by a licensed hazardous waste disposal company.

The preferred disposal method is incineration in a chemical incinerator equipped with an

afterburner and scrubber.[3][7]

For Spills:

Eliminate Ignition Sources: Immediately remove all sources of heat, sparks, and flames from

the area.[1][6]

Ventilate the Area: Increase ventilation to disperse vapors.

Contain the Spill: Use an inert absorbent material such as sand, earth, or vermiculite to

contain the spill.[1][6]

Collect the Waste: Carefully collect the absorbed material using spark-proof tools and place

it into a labeled hazardous waste container.[1][6]

Decontaminate the Area: Wash the spill area thoroughly, and collect the cleaning materials

for disposal as hazardous waste.

For Empty Containers:

Empty containers may retain product residue and vapors and should be treated as hazardous

waste.[6]

Triple Rinsing (if permissible by your institution):

The first rinse must be collected and disposed of as hazardous waste.[8]
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For highly toxic chemicals, the first three rinses must be collected as hazardous waste.[8]

After thorough rinsing and air-drying, deface the label and dispose of the container as

regular waste, if local regulations permit.[8]

Disposal as Hazardous Waste: If rinsing is not feasible or permitted, dispose of the empty

container as hazardous waste through a licensed contractor.

Experimental Workflow and Logical Relationships
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 4-Methylanisole.
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Caption: Workflow for the proper disposal of 4-Methylanisole waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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